N,N,6-trimethyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine

• IUPAC Name: N,N,6-trimethyl-2-(4-quinoxalin-2-ylpiperazin-1-yl)pyrimidin-4-amine
• InChI: InChI=1S/C19H23N7/c1-14-12-17(24(2)3)23-19(21-14)26-10-8-25(9-11-26)18-13-20-15-6-4-5-7-16(15)22-18/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: VYQIZUWADQKMLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=NC4=CC=CC=C4N=C3)N(C)C
• Molecular Formula: C19H23N7
• Molecular Weight: 349.4 g/mol

Description

Quinoxalines are a class of N-heterocyclic compounds that have several prominent pharmacological effects like antifungal, antibacterial, antiviral, and antimicrobial. They have diverse therapeutic uses and have become the crucial component in drugs used to treat cancerous cells, AIDS, plant viruses, schizophrenia.

Synthesis Analysis

The synthesis of quinoxaline has been extensively studied for the last two decades. A very primitive and effective method to derive quinoxaline is the condensation reaction between ortho phenylenediamine and dicarbonyl compounds. This procedure requires a high temperature, a strong acid catalyst, and long hours of heating.

Molecular Structure Analysis

Quinoxaline is defined as a weakly basic bi-cyclic compound C8H6N2, having fused benzene and pyrazine rings. Quinoxaline is a nitrogen-containing heterocyclic compound and is an indispensable structural unit for both chemists and biochemists.

Chemical Reactions Analysis

On treatment with 1,4-binucleophiles (thiocarbohydrazide (i) and pyazole-1-carbothiohydrazide (ii)), and 2,3-dichloroquinoxaline derivative (98) produced a single product which was formulated as 3-hydrazinyl-7-(morpholinosulfonyl)-1H-[1,3,4]thiadiazino[5, 6-b]quinoxaline(99) and 3-methyl-1-(7-(morpholinosulfonyl)-1H-[1,3,4]thiadiazino[5, 6-b.

Physical And Chemical Properties Analysis

Quinoxaline is a low melting solid and is miscible in water. It is a weak base and can form salts with acids.

Scientific Research Applications

N,N,6-trimethyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine has been studied extensively in the scientific community for its potential applications in a number of areas. For example, this compound has been investigated for its potential use in drug delivery, as a biomarker, and as a tool for drug discovery. In addition, this compound has been identified as a potential therapeutic agent for a number of diseases and disorders, including cancer, diabetes, and neurodegenerative diseases.

Mechanism of Action

Target of Action

It is known that quinoxaline derivatives can interact with many targets, receptors, or microorganisms . Similarly, piperazine derivatives have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity .

Mode of Action

Quinoxaline derivatives and piperazine derivatives, which are part of the compound’s structure, are known to interact with their targets in various ways . For instance, some piperazine derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .

Biochemical Pathways

Quinoxaline derivatives have been reported to have a wide spectrum of biological importance .

Pharmacokinetics

The synthesized compounds were evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) .

Result of Action

It is known that quinoxaline derivatives have a wide spectrum of biological importance .

Advantages and Limitations for Lab Experiments

One of the major advantages of using N,N,6-trimethyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine in lab experiments is its low toxicity. This compound has been found to be non-toxic even at high concentrations, making it a safe and effective tool for laboratory research. In addition, this compound is easily synthesized in the laboratory, making it a cost-effective option for researchers. However, one of the major limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on N,N,6-trimethyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine. One potential area of research is the development of more effective delivery systems for this compound. This could include the use of novel nanoparticle systems or liposomes. In addition, further research could be done to explore the potential therapeutic applications of this compound, such as its use in the treatment of cancer, diabetes, and neurodegenerative diseases. Finally, further research could be done to explore the potential biochemical and physiological effects of this compound, such as its effects on the immune system and its ability to modulate the activity of neurotransmitters.

Synthesis Methods

N,N,6-trimethyl-2-[4-(quinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine is synthesized in a two-step process. The first step involves the reaction of quinoxaline and piperazine to form the quinoxaline-piperazine (QP) intermediate. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The second step involves the reaction of the QP intermediate with trimethyl amine to form the final product, this compound. This reaction is carried out in the presence of a base catalyst, such as potassium hydroxide or sodium hydroxide.